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Compound of Interest

Compound Name: C3TD879

Cat. No.: B12368766 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational integrity. This

document provides essential guidance on the safe and compliant disposal of C3TD879, a

potent and selective Type I kinase inhibitor of Citron kinase (CITK).

While C3TD879 is shipped as a non-hazardous chemical, it is imperative for all laboratory

personnel to adhere to best practices for chemical waste management to ensure a safe

working environment and compliance with local and national regulations. The following

procedures are based on general safety protocols for research-grade chemicals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling C3TD879 are

equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

C3TD879 Disposal Workflow
The proper disposal of C3TD879, whether in solid form or in solution, should follow a structured

workflow to minimize risk and ensure regulatory compliance.
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Start: C3TD879 Waste Identified

Step 1: Don Appropriate PPE

Step 2: Segregate C3TD879 Waste

Solid Waste (Unused compound, contaminated consumables)

If solid

Liquid Waste (Solutions containing C3TD879)

If liquid

Step 3a: Package Solid Waste Step 3b: Package Liquid Waste

Step 4: Label Waste Containers

Step 5: Store in Designated Waste Area

Step 6: Arrange for Professional Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of C3TD879 waste.
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Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling any waste materials, all personnel

must be wearing the appropriate PPE as detailed in the table above.

2. Waste Segregation: It is crucial to segregate C3TD879 waste from other laboratory waste

streams. Do not mix C3TD879 waste with general trash, sharps, or other chemical waste

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

3. Waste Packaging:

Solid Waste:

This includes unused or expired solid C3TD879, as well as contaminated consumables

such as weigh boats, pipette tips, and wipes.

Place all solid waste into a designated, leak-proof, and clearly labeled solid chemical

waste container. It is good practice to double-bag solid waste in clear plastic bags before

placing it in the final container.

Liquid Waste:

This includes any solutions containing C3TD879.

Collect all liquid waste in a designated, leak-proof, and shatter-resistant chemical waste

container. Ensure the container is compatible with the solvents used.

Do not overfill liquid waste containers; a general rule is to fill to no more than 80% capacity

to allow for vapor expansion.

4. Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "C3TD879".

An accurate estimation of the concentration and quantity of C3TD879.
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The names of all other chemical constituents in the container (e.g., solvents).

The date the waste was first added to the container.

The name and contact information of the generating laboratory or researcher.

5. Storage: Store sealed and labeled waste containers in a designated, secure, and well-

ventilated waste accumulation area. This area should be away from general laboratory traffic

and incompatible materials.

6. Disposal: Arrange for the collection and disposal of the C3TD879 waste through your

institution's EHS office or a licensed chemical waste disposal contractor. Never dispose of

C3TD879 down the drain or in the regular trash.

Spill Management Protocol
In the event of a spill, the following protocol should be initiated immediately.
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Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor and EHS

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Contaminated Material

Package as Hazardous Waste

Clean and Decontaminate the Area

Dispose of Waste via EHS

Complete Spill Report

Click to download full resolution via product page

Caption: Protocol for managing a C3TD879 spill.
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Disclaimer: The information provided in this document is intended as a general guide. All

laboratory personnel are responsible for consulting their institution's specific safety and

disposal protocols and for complying with all applicable local, state, and federal regulations.

To cite this document: BenchChem. [Proper Disposal of C3TD879: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368766#c3td879-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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